14-acetoxybupleurotoxin
14-acetoxybupleurotoxin
Brand Name:
Vulcanchem
CAS No.:
111128-30-4
VCID:
VC0008810
InChI:
InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12-
SMILES:
CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
14-acetoxybupleurotoxin
CAS No.: 111128-30-4
Main Products
VCID: VC0008810
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
| CAS No. | 111128-30-4 |
|---|---|
| Product Name | 14-acetoxybupleurotoxin |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | [(7E,9E,15Z)-17-hydroxyheptadeca-7,9,15-trien-11,13-diyn-4-yl] acetate |
| Standard InChI | InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12- |
| Standard InChIKey | SFZVRHWQKJMBGD-XHWFXLNJSA-N |
| Isomeric SMILES | CCCC(CC/C=C/C=C/C#CC#C/C=C\CO)OC(=O)C |
| SMILES | CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C |
| Canonical SMILES | CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C |
| Synonyms | 14-acetoxybupleurotoxin acetylbupleurotoxin |
| PubChem Compound | 6435768 |
| Last Modified | Dec 23 2021 |
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